(E)-2-cyano-3-(2-methoxyphenyl)-N-(2-phenylethyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(2-methoxyphenyl)-N-(2-phenylethyl)prop-2-enamide
• InChI: InChI=1S/C19H18N2O2/c1-23-18-10-6-5-9-16(18)13-17(14-20)19(22)21-12-11-15-7-3-2-4-8-15/h2-10,13H,11-12H2,1H3,(H,21,22)/b17-13+
• InChI Key: HEZYXUXOJBGYLJ-GHRIWEEISA-N
• Canonical SMILES: COC1=CC=CC=C1C=C(C#N)C(=O)NCCC2=CC=CC=C2
• Isomeric SMILES: COC1=CC=CC=C1/C=C(\C#N)/C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the desired route of synthesis and the available starting materials. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The aromatic rings would contribute to the compound’s stability and could influence its reactivity. The cyano, amide, and methoxy groups could also participate in various chemical reactions.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the cyano, amide, and methoxy groups, as well as the aromatic rings. The cyano group could undergo reactions such as hydrolysis, reduction, or addition. The amide group could participate in hydrolysis or condensation reactions. The methoxy group could be demethylated or could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the cyano and amide groups could increase the compound’s solubility in polar solvents. The aromatic rings could contribute to the compound’s UV/Vis absorption spectrum.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. The compound’s activity could be influenced by factors such as its ability to interact with biological molecules, its stability in biological systems, and its ability to cross cell membranes.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its biological activity. It could potentially be explored for use in fields such as medicinal chemistry, materials science, or synthetic chemistry.